Cas no 892480-64-7 (2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide)

• Product Name: 2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide
• CAS No: 892480-64-7
• MF: C₂₀H₁₇FN₆O₂
• MW: 392.386386632919
• CID: 5861433
• PubChem ID: 7159386
• Update Time: 2025-05-18

2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 6H-1,2,3-Triazolo[4,5-d]pyrimidine-6-acetamide, 3-(4-fluorophenyl)-3,7-dihydro-7-oxo-N-(2-phenylethyl)-
• F0656-0802
• 892480-64-7
• 2-[3-(4-fluorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]-N-(2-phenylethyl)acetamide
• 2-(3-(4-fluorophenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-phenethylacetamide
• AKOS024593555
• 2-[3-(4-fluorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-(2-phenylethyl)acetamide
• 2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide

• Inchi： 1S/C20H17FN6O2/c21-15-6-8-16(9-7-15)27-19-18(24-25-27)20(29)26(13-23-19)12-17(28)22-11-10-14-4-2-1-3-5-14/h1-9,13H,10-12H2,(H,22,28)
• InChI Key： AKWPKSSREDYYFO-UHFFFAOYSA-N
• SMILES： C1N(CC(NCCC2=CC=CC=C2)=O)C(=O)C2N=NN(C3=CC=C(F)C=C3)C=2N=1

Computed Properties

• Exact Mass: 392.13970197g/mol
• Monoisotopic Mass: 392.13970197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 14.06±0.46(Predicted)

Additional information on 2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide

Introduction to 2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide (CAS No. 892480-64-7) in Modern Chemical Biology

2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide, identified by its unique Chemical Abstracts Service (CAS) number 892480-64-7, represents a significant compound in the realm of chemical biology and pharmaceutical research. This molecule belongs to a structurally complex class of heterocyclic derivatives, featuring a triazolopyrimidine core appended with a fluorophenyl substituent and an N-(2-phenylethyl)acetamide moiety. The strategic arrangement of these functional groups imparts distinct chemical and biological properties, making it a subject of intense interest in drug discovery and molecular pharmacology.

The triazolopyrimidine scaffold is well-documented for its versatility in medicinal chemistry due to its ability to modulate various biological pathways. Specifically, this class of compounds has shown promise in inhibiting kinases and other enzymes involved in cancer progression. The presence of the 4-fluorophenyl group further enhances the molecule's pharmacokinetic profile by improving lipophilicity and metabolic stability. This modification is particularly relevant in modern drug design, where fluorine atoms are frequently incorporated to prolong drug half-life and enhance target binding affinity.

In recent years, there has been growing attention on the N-(2-phenylethyl)acetamide component of this compound. This moiety is known to contribute to favorable pharmacological properties such as solubility and bioavailability. Moreover, it has been explored as a pharmacophore in the development of central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently. The combination of these features makes 2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide a compelling candidate for therapeutic intervention.

Current research in chemical biology increasingly emphasizes the importance of structure-based drug design. Computational modeling and high-throughput screening have enabled researchers to predict the binding interactions between this compound and biological targets with remarkable accuracy. For instance, studies suggest that the triazolopyrimidine core can engage with ATP-binding pockets of kinases, potentially leading to inhibition of aberrant signaling pathways implicated in diseases such as leukemia and solid tumors. The fluorophenyl group, on the other hand, may interact with hydrophobic pockets or aromatic residues within the target protein.

The N-(2-phenylethyl)acetamide moiety has also been scrutinized for its role in modulating receptor activity. This group can serve as a hinge binder or participate in hydrophobic interactions, depending on the target receptor's topology. Such flexibility is advantageous in drug design, as it allows for fine-tuning of binding affinity and selectivity. Preliminary experimental data indicate that derivatives of this compound exhibit potent activity against certain cancer cell lines while maintaining low toxicity toward healthy cells.

Advances in synthetic chemistry have made it possible to modify various positions within this molecule without compromising its core pharmacophoric features. For example, replacing the fluorophenyl group with other aryl derivatives or altering the amide linkage could yield analogs with enhanced potency or reduced side effects. Such modifications are often guided by principles such as ligand efficiency and rule-of-five compliance—key considerations in optimizing lead compounds for clinical development.

The intersection of organic synthesis and computational biology has further accelerated the discovery process for compounds like 892480-64-7. Machine learning algorithms can predict optimal synthetic routes based on large datasets of known reactions while simultaneously evaluating potential biological activity using molecular descriptors derived from quantum mechanical calculations. This integrated approach not only saves time but also reduces experimental costs associated with hit identification and optimization.

From a therapeutic perspective, 2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-y N-(2-ph enyleth yl)acetamide holds promise for addressing unmet medical needs across multiple disease areas. Its dual functionality—combining kinase inhibition with CNS penetration potential—makes it particularly intriguing for conditions where aberrant signaling intersects with neuronal dysfunction. Ongoing clinical trials are exploring similar scaffolds as potential treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The development pipeline for this class of compounds exemplifies how interdisciplinary collaboration drives innovation in pharmaceutical sciences today. Chemists design novel molecules based on structural insights from biologists who elucidate disease mechanisms at atomic resolution; cheminformatics specialists mine vast databases to identify promising candidates; while medicinal chemists refine leads through iterative optimization cycles informed by both experimental data and computational predictions.

In conclusion, 89 2480 -64 -7 represents more than just an isolated chemical entity—it embodies decades worth o research spanning organic synthesis,biochemistry,drug discovery,and computational biology . As our understanding o life's molecular machinery continues t evolve so too will our ability t harness nature's building blocks f r therapeutic purposes . The future o medicine lies not only n individual breakthroughs but also n harnessing collective knowledge across disciplines toward common goals . It is within this spirit that compounds like 23( 42 -fluoro ph eny l ) -7 oxo -31 ,62 ,73 tri azo lo45 -d py rim idin -61 y l -N -( 22 phen y le th yl ) aceta m ide will play an increasingly important role f r generations t come . p >